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Compound of Interest

Compound Name: Demethylbatatasin IV

Cat. No.: B1214630

CAS Number: 113276-63-4
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Demethylbatatasin IV, a stilbenoid
found in various plant species, particularly within the Dioscorea genus (yams). This document
collates available scientific information regarding its chemical properties, biological activities,
and the methodologies used for its study. It is intended to serve as a valuable resource for
professionals engaged in natural product research, pharmacology, and drug development.

Chemical and Physical Properties

Demethylbatatasin IV, a bibenzyl derivative, is a member of the stilbenoid class of plant
secondary metabolites.[1][2] Its chemical structure and properties are fundamental to
understanding its biological function.

Table 1: Chemical and Physical Properties of Demethylbatatasin IV
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Property Value Reference(s)
CAS Number 113276-63-4 [2]
Molecular Formula C14H1403 [2]
Molecular Weight 230.26 g/mol [2]
5-[2-(2-
IUPAC Name hydroxyphenyl)ethyl]benzene- [2]
1,3-diol
Synonyms 2',3,5-Trihydroxybibenzyl [2]
Chemical Class Stilbenoid, Bibenzyl [1]

Not explicitly reported, but

Appearance likely a solid at room
temperature.
Solubility Practically insoluble in water.

[2]

Natural Sources and Biosynthesis

Demethylbatatasin IV is primarily isolated from the tubers of various yam species (Dioscorea

spp.), where it functions as a phytoalexin, a substance produced by plants as a defense

against pathogens.[1][2]

Table 2: Natural Sources of Demethylbatatasin IV

Plant Species Part of Plant Reference(s)
Dioscorea alata (Water Yam) Tuber [2]

Dioscorea batatas Tuber

Dioscorea opposita Tuber

As a phytoalexin, the biosynthesis of Demethylbatatasin IV in plants is induced by various

stress factors, particularly microbial infections.[3][4] The general signaling pathway for
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phytoalexin production involves the recognition of pathogen-associated molecular patterns
(PAMPs) by plant cell receptors, which triggers a downstream signaling cascade.

Click to download full resolution via product page

Caption: General Phytoalexin Induction Pathway.

Biological Activities

Demethylbatatasin IV exhibits a range of biological activities, with its antifungal and
antioxidant properties being the most reported.

Antifungal Activity

As a phytoalexin, a key role of Demethylbatatasin IV is to protect the plant from fungal
pathogens. While specific Minimum Inhibitory Concentration (MIC) values for
Demethylbatatasin IV are not readily available in the reviewed literature, related bibenzyl
compounds from other plants have demonstrated significant antifungal effects. For instance,
other bibenzyls have shown MIC values against various fungi in the range of 16 to 512 ug/mL.

[5]

Antioxidant Activity

Stilbenoids are well-known for their antioxidant properties, and Demethylbatatasin IV is no
exception. Although specific IC50 values for Demethylbatatasin IV are not widely reported,
studies on extracts from Dioscorea species rich in phenolic compounds, including bibenzyls,
have shown potent radical scavenging activity.[6][7][8][9] For example, extracts of different
Dioscorea species have exhibited IC50 values in DPPH assays ranging from approximately 10
to over 100 pg/mL.[6]
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Table 3: Reported Biological Activities of Demethylbatatasin IV and Related Compounds

o Compound/Ext
Activity Assay Result Reference(s)
ract
] Bibenzyls Broth MIC: 16-512
Antifungal ) o [5]
(general) microdilution pg/mL
o Dioscorea spp. DPPH radical IC50: ~10 - >100
Antioxidant _ [61[71[9]
extracts scavenging pg/mL

Experimental Protocols

Detailed experimental protocols for the extraction, isolation, and analysis of
Demethylbatatasin IV are not explicitly published. However, based on methodologies for
similar compounds from Dioscorea species, the following protocols can be considered
representative.

Extraction and Isolation

The following is a generalized workflow for the extraction and isolation of bibenzyls from

Dioscorea tubers.
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Caption: General Experimental Workflow.
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Detailed Methodology:

o Sample Preparation: Fresh or air-dried tubers of a Dioscorea species are cleaned, peeled,
and ground into a fine powder.

o Extraction: The powdered material is subjected to cold maceration with methanol at room
temperature for an extended period (e.g., 24-48 hours), with occasional agitation. This
process is typically repeated multiple times to ensure exhaustive extraction.[2]

e Concentration: The combined methanolic extracts are filtered and concentrated under
reduced pressure using a rotary evaporator to yield a crude extract.

o Fractionation: The crude extract can be further fractionated using liquid-liquid partitioning
with solvents of increasing polarity (e.g., n-hexane, ethyl acetate, and n-butanol) to separate
compounds based on their polarity.

o Chromatographic Purification: The fraction containing the bibenzyls (typically the ethyl
acetate fraction) is subjected to column chromatography. Silica gel is a common stationary
phase, with a gradient elution system of solvents like n-hexane and ethyl acetate. For more
refined separation, techniques like ZIC-HILIC (Zwitterionic Hydrophilic Interaction Liquid
Chromatography) may be employed.

 Final Purification: Final purification to obtain Demethylbatatasin IV with high purity is often
achieved using preparative High-Performance Liquid Chromatography (HPLC).

Analytical Methods

High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is a
powerful technique for the identification and quantification of Demethylbatatasin IV in plant
extracts.

Table 4: Representative HPLC-MS Parameters for Bibenzyl Analysis
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Parameter

Description

HPLC System

A standard HPLC system with a binary pump,
autosampler, and column oven.

A reversed-phase C18 column (e.g., 250 mm x

Column ) )
4.6 mm, 5 ym particle size).
) A gradient elution of (A) water with 0.1% formic
Mobile Phase ] o ) ) )
acid and (B) acetonitrile with 0.1% formic acid.
Flow Rate Typically 0.5 - 1.0 mL/min.
Injection Volume 5-20 L.
Column Temperature 25- 35 °C.

MS Detector

An electrospray ionization (ESI) source coupled
to a triple quadrupole or time-of-flight (TOF)
mass spectrometer.

lonization Mode

Negative or positive ion mode, depending on the

compound's characteristics.

Scan Mode

Full scan for identification and selected reaction

monitoring (SRM) for quantification.

Future Perspectives

Demethylbatatasin IV, as a naturally occurring stilbenoid with demonstrated biological

activities, holds potential for further investigation in the fields of agriculture and medicine.

Future research could focus on:

e Quantitative Biological Evaluation: Determining the specific IC50 and MIC values of purified

Demethylbatatasin IV against a range of microbial pathogens and in various antioxidant

assays.

o Mechanism of Action Studies: Elucidating the precise molecular mechanisms by which

Demethylbatatasin IV exerts its antifungal and antioxidant effects.
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 In Vivo Studies: Evaluating the efficacy and safety of Demethylbatatasin IV in animal
models for various therapeutic applications.

o Synthesis: Developing efficient synthetic routes to produce Demethylbatatasin IV and its
analogs for structure-activity relationship studies.

This technical guide serves as a foundational resource for researchers interested in
Demethylbatatasin IV. While there are still gaps in the scientific literature regarding this
specific compound, the information available for related bibenzyls provides a strong basis for
future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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